Cas no 1171891-15-8 (3-(2-Methoxyphenyl)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-YL)pyridine)
![3-(2-Methoxyphenyl)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-YL)pyridine structure](https://ossimg.kuujia.com/scimg/1172000/1171891-15-8x500.png)
1171891-15-8 structure
Product Name:3-(2-Methoxyphenyl)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-YL)pyridine
CAS No:1171891-15-8
MF:C18H22BNO3
MW:311.183185100555
CID:2196293
Update Time:2023-08-07
3-(2-Methoxyphenyl)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-YL)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Methoxyphenyl)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
- 5-(2-Methoxyphenyl)pyridine-3-boronic acid pinacol ester
- 3-(2-Methoxyphenyl)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-YL)pyridine
-
- Inchi： 1S/C18H22BNO3/c1-17(2)18(3,4)23-19(22-17)14-10-13(11-20-12-14)15-8-6-7-9-16(15)21-5/h6-12H,1-5H3
- InChI Key： WTMIOECRQVMJCC-UHFFFAOYSA-N
- SMILES： O1B(C2C=NC=C(C3C=CC=CC=3OC)C=2)OC(C)(C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 399
- Topological Polar Surface Area: 40.6
3-(2-Methoxyphenyl)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-YL)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI10888-1g |
5-(2-Methoxyphenyl)pyridine-3-boronic acid pinacol ester |
1171891-15-8 | > 95% | 1g |
$2090.00 | 2024-04-20 | |
| A2B Chem LLC | AI10888-5g |
5-(2-Methoxyphenyl)pyridine-3-boronic acid pinacol ester |
1171891-15-8 | > 95% | 5g |
$5090.00 | 2024-04-20 |
3-(2-Methoxyphenyl)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-YL)pyridine Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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